Cas no 1783576-84-0 (4-(azetidin-3-yloxy)-3-fluorophenol)
4-(azetidin-3-yloxy)-3-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(azetidin-3-yloxy)-3-fluorophenol
- 1783576-84-0
- EN300-1856420
- SCHEMBL15087982
-
- Inchi: 1S/C9H10FNO2/c10-8-3-6(12)1-2-9(8)13-7-4-11-5-7/h1-3,7,11-12H,4-5H2
- InChI Key: AYNQZPWSVJKKBC-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1OC1CNC1)O
Computed Properties
- Exact Mass: 183.06955672g/mol
- Monoisotopic Mass: 183.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.5Ų
4-(azetidin-3-yloxy)-3-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1856420-0.05g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-0.1g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-0.25g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-0.5g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-1.0g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1856420-2.5g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-5.0g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 5g |
$3065.0 | 2023-06-01 | ||
| Enamine | EN300-1856420-10.0g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 10g |
$4545.0 | 2023-06-01 | ||
| Enamine | EN300-1856420-1g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1856420-5g |
4-(azetidin-3-yloxy)-3-fluorophenol |
1783576-84-0 | 5g |
$3065.0 | 2023-09-18 |
4-(azetidin-3-yloxy)-3-fluorophenol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-(azetidin-3-yloxy)-3-fluorophenol
Introduction to 4-(azetidin-3-yloxy)-3-fluorophenol (CAS No. 1783576-84-0)
4-(azetidin-3-yloxy)-3-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1783576-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both azetidine and fluoro-substituted phenolic moieties, which endow it with unique structural and functional properties. The azetidine ring, a five-membered heterocyclic structure containing two nitrogen atoms, introduces conformational flexibility and potential for biological interactions, while the fluorine atom at the 3-position of the phenol ring enhances metabolic stability and binding affinity. These features make 4-(azetidin-3-yloxy)-3-fluorophenol a promising candidate for further exploration in drug discovery and development.
The synthesis of 4-(azetidin-3-yloxy)-3-fluorophenol involves a series of well-established organic reactions, including nucleophilic substitution and etherification processes. The introduction of the azetidine moiety typically requires careful control of reaction conditions to ensure high yield and purity. Fluorine incorporation, often achieved through halogen exchange or direct fluorination techniques, is critical for optimizing pharmacokinetic profiles. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis while maintaining high selectivity. These advancements reflect the growing sophistication in chemical synthesis and its impact on producing complex pharmaceutical intermediates like 4-(azetidin-3-yloxy)-3-fluorophenol.
In recent years, 4-(azetidin-3-yloxy)-3-fluorophenol has been studied for its potential applications in medicinal chemistry. The structural framework of this compound suggests utility as a scaffold for developing novel therapeutic agents. The azetidine ring is known to mimic natural amino acid structures, which can facilitate interactions with biological targets such as enzymes and receptors. Additionally, the fluoro-substituted phenol moiety is frequently found in bioactive molecules due to its ability to modulate electronic properties and improve lipophilicity. This combination makes 4-(azetidin-3-yloxy)-3-fluorophenol an intriguing candidate for further investigation.
One of the most compelling aspects of 4-(azetidin-3-yloxy)-3-fluorophenol is its potential in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic infections. Preclinical studies have indicated that compounds with similar structural features may interfere with key inflammatory mediators by binding to specific targets or altering signaling cascades. The presence of both azetidine and fluoro-substituted phenolic groups in 4-(azetidin-3-yloxy)-3-fluorophenol suggests it could exhibit dual mechanisms of action, enhancing its therapeutic potential. Further research is needed to elucidate its exact mode of action and identify specific biological pathways it influences.
The pharmacokinetic properties of 4-(azetidin-3-yloxy)-3-fluorophenol are also of considerable interest. Fluoro-substituted compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts, which can lead to longer half-lives and better bioavailability. This characteristic is particularly valuable in drug development, as it allows for more frequent dosing regimens and reduced administration costs. Additionally, the azetidine ring may influence solubility and distribution within biological systems, further impacting drug efficacy. Detailed pharmacokinetic studies are essential to optimize dosing strategies and maximize therapeutic outcomes when using 4-(azetidin-3-yloxy)-3-fluorophenol.
Recent advancements in computational chemistry have also contributed to the study of 4-(azetidin-3-yloxy)-3-fluorophenol. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. These simulations can guide the design of derivatives with enhanced properties or reduced toxicity. For instance, virtual screening has been used to identify modifications that could improve interactions with target proteins or reduce off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines.
The potential applications of 4-(azetidin-3-yloxy)-3-fluorophenol extend beyond inflammation modulation. Its structural features suggest utility in other therapeutic areas as well, such as oncology and neurodegenerative diseases. In oncology research, compounds with similar scaffolds have shown promise in disrupting cancer cell proliferation by inhibiting key signaling pathways or inducing apoptosis. Similarly, in neurodegenerative disorders like Alzheimer's disease or Parkinson's disease, molecules that can cross the blood-brain barrier are highly sought after due to their ability to target neurological pathways directly. 4-(azetidin-3-yloxy)-3-fluorophenol may serve as a starting point for developing agents that address these conditions.
The synthesis and characterization of 4-(azetidin-3-yloxy)-3-fluorophenol also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists. Effective drug development requires integrating synthetic expertise with biological insights to create molecules that are both chemically feasible and biologically active. The journey from laboratory synthesis to clinical application involves multiple stages of testing—each contributing valuable data about efficacy, safety, and manufacturability.
In conclusion, 4-(azetidin-3-yloxy)- 1 -fluorophenol (CAS No .1783576 -84 -0 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , position it as a valuable compound for further exploration . As research continues , it is anticipated that derivatives based on this scaffold will emerge as novel therapeutic agents addressing critical unmet medical needs . The ongoing investigation into -fluoro -phenolic compounds underscores the dynamic nature -of medicinal chemistry -and its ability -to transform basic scientific discoveries into tangible benefits for human health . p>
1783576-84-0 (4-(azetidin-3-yloxy)-3-fluorophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)